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Compound of Interest

2-Amino-2-methylpropane-1-
Compound Name:

sulfonic acid
CAS No.: 86311-35-5

Cat. No.: B1278398

Get Quote

Comparative Analysis: AMPSO vs. CAPS Buffers
for High pH Applications
Executive Summary

For researchers operating in the alkaline range (pH 8.0-11.0), the choice between AMPSO (N-
(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) and CAPS (N-
cyclohexyl-3-aminopropanesulfonic acid) is rarely a matter of preference, but of
physicochemical necessity.

¢ Select AMPSO when working in the pH 8.3—-9.7 window, specifically for the electrophoretic
transfer of strongly basic proteins (pl > 9.0) or when limited metal chelation is acceptable.

o Select CAPS for pH 9.7-11.1 applications, particularly for high molecular weight (HMW)
protein transfer (>150 kDa), N-terminal sequencing (due to lack of glycine), and enzymatic
assays requiring an inert, non-complexing environment.
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Physicochemical Profile: The Structural Basis of

Performance

Both buffers belong to the "Good’s Buffers" family, designed to be zwitterionic and biologically

inert.[1] However, their structural differences dictate their specific utility.

Comparative Properties Table

Feature

AMPSO

CAPS

Chemical Name

N-(1,1-Dimethyl-2-
hydroxyethyl)-3-amino-2-

hydroxypropanesulfonic acid

N-cyclohexyl-3-
aminopropanesulfonic acid

Structure Type

Substituted aminosulfonic acid

(Tertiary amine character)

Aminopropanesulfonic acid

(Secondary amine character)

pKa (25°C)

9.00

10.40

Useful pH Range

8.3-9.7

9.7-111

Temp.[2] Coefficient (

)

-0.008 /°C (approx.)

-0.026 /°C (approx.)

Metal Binding

Weak binding to Co(ll), Ni(ll),
Cu(ll)

Negligible (Ideal for

metalloenzyme assays)

Solubility (Water)

High (up to 0.5 M)

High (up to 0.5 M), but
sensitive to high salt

UV Cutoff

<230 nm

<230 nm

Structural Logic Flow

The following diagram illustrates how the chemical structure influences the selection process

based on pH and application requirements.

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://www.itwreagents.com/france/en/gb-bb_buffers-en
https://www.interchim.fr/ft/0/062000.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative
Check Availability & Pricing

Target: Strongly Basic Proteins SELECT AMPSO
pH8:3-97 (pl>9.0) (Optimizes basic protein mobility)

pHO.7-111

High pH Application
Requirement

Target pH Range?

Target: High MW Proteins
(>150 kDa)

SELECT CAPS
(Prevents glycine contamination,
High mobility for HMW)

Downstream: Protein Sequencing
(Edman Degradation)

Click to download full resolution via product page

Figure 1: Decision logic for selecting between AMPSO and CAPS based on pH and

downstream application constraints.

Performance Analysis by Application
A. Western Blotting & Protein Transfer

This is the primary arena where these buffers diverge.
e CAPS (The High MW Standard):

o Mechanism: At pH 11.0, CAPS ensures that even proteins with high isoelectric points (pl)
acquire a strong negative charge. This increases the electrophoretic mobility towards the

anode.

o Use Case: Critical for proteins >150 kDa (e.g., fibronectin, collagen) which often get
trapped in the acrylamide matrix using standard Tris-Glycine buffers.

o Sequencing: CAPS is mandatory for PVDF transfers intended for N-terminal sequencing
because it avoids glycine contamination (glycine is a primary amine that interferes with
Edman degradation).
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e AMPSO (The Basic Protein Specialist):

o Mechanism: AMPSO provides a buffering environment around pH 9.[2]0. This is
sufficiently alkaline to ensure most proteins are negatively charged, but less harsh than
CAPS.

o Use Case: Specifically cited for the transfer of strongly basic proteins (e.g., histones,
ribosomal proteins). While CAPS also works, the extreme pH of 11.0 can sometimes
cause hydrolysis or loss of antigenic epitopes for sensitive basic proteins. AMPSO strikes
a balance: high enough pH to drive transfer, mild enough to preserve integrity.

B. Enzymatic Assays (Alkaline Phosphatase)

o CAPS: The gold standard for Alkaline Phosphatase (ALP) assays. ALP has an optimum pH
of ~9.8-10.5. CAPS buffers this range perfectly and, crucially, does not chelate the
Zinc/Magnesium cofactors required by the enzyme.

e AMPSO: Less suitable for metalloenzymes dependent on Co(ll) or Ni(ll) due to weak
chelation, which can artificially lower enzyme activity rates.

Experimental Protocols
Protocol 1: 10X CAPS Transfer Buffer (for High MW

Proteins)

Target: pH 11.0 | Volume: 1 L Use this for proteins >150 kDa or for sequencing.

Dissolve: Add 22.13 g of CAPS (MW 221.3 g/mol ) to 750 mL of deionized water (18.2
MQ-cm).

pH Adjustment: Adjust pH to 11.0 using 2.0 N NaOH.

o Note: CAPS dissolves slowly. High pH aids dissolution. Do not add methanol yet.

Volume: Bring to 1.0 L with deionized water.

Working Solution (1X): Mix 100 mL 10X Stock + 100 mL Methanol (10%) + 800 mL Water.
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o Caution: Adding methanol before pH adjustment shifts the apparent pH and pKa. Always
adjust pH in the aqueous phase first.

Protocol 2: AMPSO Buffer for Basic Protein Transfer

Target: pH 9.0 | Volume: 1 L Use this for basic proteins (pl 8.5-9.5) or when pH 11 is too harsh.

Dissolve: Add 22.7 g of AMPSO (MW 227.3 g/mol ) to 800 mL of deionized water.

pH Adjustment: Adjust pH to 9.0 using 1.0 N NaOH.

Volume: Bring to 1.0 L.

Working Solution: Use at 25 mM final concentration (dilute 1:4 if prepared as 100 mM stock).
Methanol (10-20%) is optional but recommended for nitrocellulose binding.

Critical Technical Considerations
Temperature Dependence ()

High pH buffers are notoriously temperature-sensitive.
e CAPS (

): If you prepare CAPS at 25°C (pH 10.4) and run your transfer in a cold room (4°C), the pKa
will increase to approximately 10.9. This makes the buffer more alkaline and potentially more
resistive.

o Recommendation: Always adjust the pH of the buffer at the temperature intended for use. If
running a cold transfer, equilibrate the buffer to 4°C before adding NaOH.

Metal lon Interference

 AMPSO: Avoid in assays involving Cobalt (Co) or Nickel (Ni). It can form weak complexes,
altering the free ion concentration and affecting enzyme kinetics or protein stability.

o CAPS: Safe for use with Calcium, Magnesium, Manganese, and Zinc.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [comparative analysis of AMPSO and CAPS buffers for
high pH applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278398/docs#comparative-analysis-of-ampso-and-
caps-buffers-for-high-ph-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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